Cas no 51577-40-3 (2-Cyclohexen-1-one, 3-(4-methyl-3-pentenyl)-)

• Product Name: 2-Cyclohexen-1-one, 3-(4-methyl-3-pentenyl)-
• CAS No: 51577-40-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 361959
• PubChem ID: 10654916
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-(4-methyl-3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(4-methyl-3-pentenyl)-
• 3-(4-methylpent-3-enyl)cyclohex-2-en-1-one
• 51577-40-3
• DTXSID90443008

• Inchi： 1S/C12H18O/c1-10(2)5-3-6-11-7-4-8-12(13)9-11/h5,9H,3-4,6-8H2,1-2H3
• InChI Key： GSEFYRQPURRTNA-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC/C=C(\C)/C)CCC1

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids